Cas no 125629-22-3 (Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-)

• Product Name: Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-
• CAS No: 125629-22-3
• MF: C₇H₃ClN₂O₄
• MW: 214.562720537186
• CID: 217234
• PubChem ID: 5747987
• Update Time: 2025-04-19

Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-
• 2-chloro-3,4-dihydroxy-5-nitrobenzonitrile
• SCHEMBL8728250
• Benzonitrile, 2-chloro-3,4-dihydroxy-5-nitro-
• 125629-22-3
• DTXSID10154826

• Inchi： 1S/C7H3ClN2O4/c8-5-3(2-9)1-4(10(13)14)6(11)7(5)12/h1,11-12H
• InChI Key： FCCMPPPCJVQGBC-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C=1O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.97819
• Monoisotopic Mass: 213.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.39